Cas no 1306604-20-5 (thieno3,2-bpyridin-6-ylmethanamine)

• Product Name: thieno3,2-bpyridin-6-ylmethanamine
• CAS No: 1306604-20-5
• MF: C₈H₈N₂S
• MW: 164.227519989014
• CID: 4587185
• Update Time: 2025-05-25

thieno3,2-bpyridin-6-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• thieno[3,2-b]pyridin-6-ylmethanamine
• thieno3,2-bpyridin-6-ylmethanamine

• Inchi： 1S/C8H8N2S/c9-4-6-3-8-7(10-5-6)1-2-11-8/h1-3,5H,4,9H2
• InChI Key： TZKSFZUQHBKGLP-UHFFFAOYSA-N
• SMILES： C12C=CSC1=CC(CN)=CN=2

Additional information on thieno3,2-bpyridin-6-ylmethanamine

Recent Advances in Thieno[3,2-b]pyridin-6-ylmethanamine (CAS: 1306604-20-5) Research: A Comprehensive Review

Thieno[3,2-b]pyridin-6-ylmethanamine (CAS: 1306604-20-5) has emerged as a promising scaffold in medicinal chemistry due to its unique heterocyclic structure and versatile pharmacological properties. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents targeting various diseases, including cancer, neurological disorders, and infectious diseases. This review consolidates the latest research findings on this compound, focusing on its synthesis, biological activities, and potential applications in drug discovery.

The structural motif of thieno[3,2-b]pyridine is particularly attractive for drug design due to its ability to interact with multiple biological targets. Recent synthetic methodologies have optimized the production of thieno[3,2-b]pyridin-6-ylmethanamine, achieving higher yields and purity, which are critical for its application in high-throughput screening and preclinical studies. Advances in catalytic processes and green chemistry approaches have further enhanced the scalability and sustainability of its synthesis.

In the realm of oncology, thieno[3,2-b]pyridin-6-ylmethanamine derivatives have demonstrated significant inhibitory effects on various kinase pathways, including those involved in tumor proliferation and metastasis. A 2023 study published in the Journal of Medicinal Chemistry reported that a series of compounds derived from this scaffold exhibited potent activity against BRAF V600E mutants, a common driver mutation in melanoma. The lead compound from this series showed a 50% inhibitory concentration (IC50) in the nanomolar range, underscoring its potential as a targeted therapy.

Neurological applications have also been explored, with recent research indicating that thieno[3,2-b]pyridin-6-ylmethanamine derivatives can modulate neurotransmitter systems. A study in ACS Chemical Neuroscience (2024) revealed that certain analogs act as selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier penetration compared to existing drugs. These findings open new avenues for treating depression and anxiety disorders with reduced side effects.

The compound's antimicrobial potential has been investigated against drug-resistant pathogens. Research published in Bioorganic & Medicinal Chemistry Letters (2023) demonstrated that thieno[3,2-b]pyridin-6-ylmethanamine-based small molecules exhibited broad-spectrum activity against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. Mechanistic studies suggested these compounds interfere with bacterial cell wall synthesis and efflux pump systems.

From a drug development perspective, recent pharmacokinetic studies have addressed previous challenges associated with the bioavailability of thieno[3,2-b]pyridin-6-ylmethanamine derivatives. Novel formulation strategies, including nanoparticle encapsulation and prodrug approaches, have significantly improved oral absorption and tissue distribution profiles. These advancements, reported in the European Journal of Pharmaceutical Sciences (2024), mark important progress toward clinical translation.

Looking forward, the versatility of thieno[3,2-b]pyridin-6-ylmethanamine continues to inspire innovative research directions. Current investigations are exploring its use in PROTAC (proteolysis targeting chimera) technology for targeted protein degradation and in the development of fluorescent probes for biological imaging. The compound's unique photophysical properties, as characterized in recent Physical Chemistry Chemical Physics publications, suggest additional applications in diagnostic tools.

In conclusion, thieno[3,2-b]pyridin-6-ylmethanamine (CAS: 1306604-20-5) represents a multifaceted platform for drug discovery with demonstrated efficacy across multiple therapeutic areas. The convergence of improved synthetic methods, detailed mechanistic understanding, and innovative formulation strategies positions this scaffold as a valuable asset in addressing unmet medical needs. Future research should focus on advancing the most promising derivatives through clinical trials while continuing to explore novel structural modifications for enhanced potency and selectivity.